Cas no 2145497-79-4 (2-{(benzyloxy)carbonylamino}-4-hydroxy-5,5-dimethylhexanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-hydroxy-5,5-dimethylhexanoic acid
• CAS No: 2145497-79-4
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 6193457
• PubChem ID: 165518441
• Update Time: 2025-07-20

2-{(benzyloxy)carbonylamino}-4-hydroxy-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-4-hydroxy-5,5-dimethylhexanoic acid
• 2145497-79-4
• EN300-1299457
• 2-{[(benzyloxy)carbonyl]amino}-4-hydroxy-5,5-dimethylhexanoic acid

• Inchi： 1S/C16H23NO5/c1-16(2,3)13(18)9-12(14(19)20)17-15(21)22-10-11-7-5-4-6-8-11/h4-8,12-13,18H,9-10H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： CYOZRJAWOMCWLL-UHFFFAOYSA-N
• SMILES： OC(CC(C(=O)O)NC(=O)OCC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-hydroxy-5,5-dimethylhexanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-4-hydroxy-5,5-dimethylhexanoic acid (CAS No. 2145497-79-4)

2-{(benzyloxy)carbonylamino}-4-hydroxy-5,5-dimethylhexanoic acid (CAS No. 2145497-79-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxy and carbonylamino functional groups, plays a pivotal role in the synthesis of peptide-based therapeutics and enzyme inhibitors. Its molecular structure, featuring a benzyloxy protective group, makes it a valuable intermediate in drug discovery and development.

The growing interest in peptide synthesis and small molecule therapeutics has propelled the demand for compounds like 2-{(benzyloxy)carbonylamino}-4-hydroxy-5,5-dimethylhexanoic acid. Researchers are particularly intrigued by its potential applications in targeting metabolic disorders and inflammatory diseases, which are among the most searched health topics in recent years. The compound's ability to modulate biological pathways aligns with the current focus on precision medicine and personalized therapeutics.

From a chemical perspective, the 5,5-dimethylhexanoic acid backbone of this compound provides enhanced stability, making it suitable for prolonged biochemical studies. The presence of the hydroxy group at the 4-position introduces polarity, which is critical for solubility and bioavailability—a key consideration in modern drug design. These attributes have led to its inclusion in high-throughput screening libraries, addressing the rising demand for novel drug candidates.

In the context of green chemistry and sustainable synthesis, 2-{(benzyloxy)carbonylamino}-4-hydroxy-5,5-dimethylhexanoic acid has been explored for its compatibility with eco-friendly reaction conditions. This aligns with the increasing emphasis on environmentally friendly pharmaceutical production, a topic frequently queried in scientific forums and search engines. Researchers are optimizing its synthesis to reduce waste and energy consumption, catering to the global push for sustainable science.

The compound's benzyloxy carbonylamino moiety also makes it a candidate for prodrug development, a trending area in medicinal chemistry. Prodrugs are designed to improve drug delivery and reduce side effects, a subject of high interest in patient-centric healthcare. This application has been widely discussed in recent publications, further solidifying the compound's relevance in contemporary research.

Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize 2-{(benzyloxy)carbonylamino}-4-hydroxy-5,5-dimethylhexanoic acid, ensuring its purity and consistency for research use. These methods are frequently searched by laboratory professionals seeking reliable protocols for compound validation. The compound's well-documented spectral data facilitates its adoption in diverse experimental settings.

In summary, 2-{(benzyloxy)carbonylamino}-4-hydroxy-5,5-dimethylhexanoic acid (CAS No. 2145497-79-4) represents a versatile and scientifically significant molecule with broad applications in drug discovery and biochemical research. Its structural features and functional groups align with current trends in therapeutic innovation and sustainable chemistry, making it a compound of enduring interest to the scientific community.